Cas no 1215205-64-3 (4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid)

• Product Name: 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid
• CAS No: 1215205-64-3
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 857363
• Update Time: 2026-04-29

4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-Methoxybiphenyl-3-carboxylic acid
• 4'-CHLORO-3'-METHOXYBIPHENYL-3-CARBOXYLIC ACID
• AG-L-20862
• CTK4B2424
• KB-37909
• MolPort-015-143-183
• 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid

Professional Introduction to 4'-Chloro-3'-methoxybiphenyl-3-carboxylic Acid (CAS No. 1215205-64-3)

4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid, with the CAS number 1215205-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its biphenyl core structure modified with chloro and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl scaffold is a well-documented motif in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. The introduction of a chloro group at the 4' position and a methoxy group at the 3' position further modulates the electronic and steric properties of the molecule, potentially influencing its interaction with biological targets. This structural configuration has been explored in recent years for its potential applications in the development of novel therapeutic agents.

Recent studies have highlighted the significance of 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid in the synthesis of inhibitors targeting specific enzymatic pathways. For instance, researchers have utilized this compound as a key building block in the development of small-molecule inhibitors for kinases and other proteinases. The chloro and methoxy substituents provide strategic points for further functionalization, allowing chemists to tailor the molecule's properties for optimal biological activity.

In addition to its role in kinase inhibition, 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid has been investigated for its potential in anti-inflammatory and anticancer applications. The biphenyl core is known to exhibit significant pharmacological activity, and modifications such as those present in this compound can enhance its efficacy. Preliminary studies suggest that derivatives of this molecule may interact with transcription factors and signaling pathways involved in inflammation and cancer progression.

The synthesis of 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid involves multi-step organic transformations, including halogenation, methylation, and carboxylation reactions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and potential industrial applications.

The chemical properties of 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid, including its solubility, stability, and reactivity, are critical factors that influence its utility in pharmaceutical development. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents commonly used in medicinal chemistry research. This property facilitates its use in various synthetic protocols and allows for easy purification through techniques such as column chromatography.

The stability of 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid under different storage conditions is another important consideration. Studies have demonstrated that the compound remains stable when stored at room temperature under inert atmospheres, making it suitable for long-term storage without significant degradation. However, exposure to light and moisture should be minimized to preserve its integrity.

In conclusion, 4'-Chloro-3'-methoxybiphenyl-3-carboxylic acid (CAS No. 1215205-64-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.